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Compound of Interest

Compound Name: Hydroxy-PP

Cat. No.: B10759205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydroxy-PP is a potent inhibitor of Carbonyl Reductase 1 (CBR1) and the cytoplasmic tyrosine

kinase Fyn, with IC50 values of 0.78 µM and 5 nM, respectively.[1] Accurate and consistent

preparation of stock solutions is critical for reliable experimental results. This document

provides a detailed protocol for the preparation, storage, and handling of Hydroxy-PP stock

solutions for in vitro research applications.

It is important to distinguish between "Hydroxy-PP" and a similar compound, "Hydroxy-PP-

Me." While their names are similar, they have different molecular weights and potentially

different solubilities. This protocol focuses on Hydroxy-PP. Key properties for both compounds

are provided for clarity.

Compound Specifications
A summary of the key quantitative data for Hydroxy-PP and the related compound Hydroxy-
PP-Me is presented in the table below.
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Property Hydroxy-PP Hydroxy-PP-Me

Molecular Weight 283.33 g/mol [1] 282.34 g/mol [2][3][4]

CAS Number 833481-60-0[1] 833481-77-9[3]

Appearance White to off-white solid[1] Not specified

Solubility (in DMSO) ≥ 110 mg/mL (388.24 mM)[1]
100 mg/mL (354.18 mM); may

require sonication[5]

Experimental Protocol: Preparation of a 10 mM
Hydroxy-PP Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Hydroxy-PP in Dimethyl

Sulfoxide (DMSO).

Materials:

Hydroxy-PP powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Vortex mixer

(Optional) Sonicator

Procedure:

Pre-weighing Preparations: Before handling the compound, ensure a clean and organized

workspace. If the compound is toxic or of unknown toxicity, perform all weighing steps inside

a chemical fume hood.[6]
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Weighing Hydroxy-PP: Carefully weigh out the desired amount of Hydroxy-PP powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 2.83 mg of Hydroxy-PP.

Solvent Addition: Add the appropriate volume of DMSO to the vial containing the Hydroxy-
PP powder. To continue the example, add 1 mL of DMSO to the 2.83 mg of Hydroxy-PP. It

is recommended to use newly opened DMSO as hygroscopic DMSO can impact solubility.[1]

Dissolution: Securely cap the vial and vortex the solution until the Hydroxy-PP is completely

dissolved. If the compound does not readily dissolve, gentle warming to 37°C or sonication

can be employed to facilitate dissolution.[6]

Visual Inspection: Visually inspect the solution to ensure that all of the solid has dissolved

and the solution is clear.

Aliquoting: To avoid repeated freeze-thaw cycles, which can lead to degradation of the

compound, it is recommended to aliquot the stock solution into smaller, single-use volumes

in microcentrifuge tubes.

Storage: Store the aliquoted stock solution at -20°C for short-term storage (up to 1 month) or

at -80°C for long-term storage (up to 6 months).[1][4] The stock solution should be protected

from light.[1]

Visualization of the Experimental Workflow
The following diagram illustrates the key steps in the preparation of the Hydroxy-PP stock

solution.
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Caption: Workflow for Hydroxy-PP Stock Solution Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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